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Compound of Interest

Compound Name: Silver bisulfate

CAS No.: 55605-38-4

Cat. No.: B15396783

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Silver sulfate (Ag₂SO₄) is an inorganic ionic compound of silver that appears as a colorless

crystalline solid.[1] It is sparingly soluble in water but dissolves in concentrated sulfuric acid,

nitric acid, or ammonium hydroxide solutions.[2] Due to its unique properties, high-purity silver

sulfate is a crucial reagent in various applications. It serves as a catalyst in the determination of

Chemical Oxygen Demand (COD), in silver plating processes as a non-staining alternative to

silver nitrate, and in the synthesis of other silver compounds and advanced materials.[1][3][4][5]

This application note provides a detailed protocol for the laboratory-scale synthesis of high-

purity silver sulfate via the reaction of silver nitrate with sulfuric acid, followed by a robust

purification procedure.

Physicochemical and Purity Data

The following tables summarize the key properties and typical purity specifications for high-

purity silver sulfate.
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Table 1: Physical and Chemical Properties of Silver Sulfate

Property Value Citations

Chemical Formula Ag₂SO₄ [4][6]

Molar Mass 311.80 g/mol [7]

Appearance

Colorless, lustrous crystals or

white/gray powder. Darkens on

exposure to light.

[4][8]

Density 5.45 g/cm³ (at 25 °C) [4][6]

Melting Point 652 - 660 °C (decomposes) [4][6]

Boiling Point 1,085 °C (decomposes) [6]

Table 2: Solubility of Silver Sulfate

Solvent
Solubility (at 25 °C unless
specified)

Citations

Water 0.83 g / 100 mL [3][4][6]

Water (at 100 °C) 1.33 g / 100 mL [6]

Sulfuric Acid Soluble in concentrated H₂SO₄ [2][3]

Nitric Acid Soluble [2]

Ammonium Hydroxide Soluble [2]

Ethanol Insoluble [2][6]

Table 3: Typical Specifications for High-Purity Silver Sulfate

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://consolidated-chemical.com/product/silver-sulfate-powder-high-purity-reagent/
https://en.wikipedia.org/wiki/Silver_sulfate
https://www.sigmaaldrich.com/SG/en/product/aldrich/497266
https://consolidated-chemical.com/product/silver-sulfate-powder-high-purity-reagent/
https://shop.chemsupply.com.au/documents/SA243.pdf
https://consolidated-chemical.com/product/silver-sulfate-powder-high-purity-reagent/
https://en.wikipedia.org/wiki/Silver_sulfate
https://consolidated-chemical.com/product/silver-sulfate-powder-high-purity-reagent/
https://en.wikipedia.org/wiki/Silver_sulfate
https://en.wikipedia.org/wiki/Silver_sulfate
https://www.sciencemadness.org/smwiki/index.php/Silver_sulfate
https://consolidated-chemical.com/product/silver-sulfate-powder-high-purity-reagent/
https://en.wikipedia.org/wiki/Silver_sulfate
https://en.wikipedia.org/wiki/Silver_sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5677261.htm
https://www.sciencemadness.org/smwiki/index.php/Silver_sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5677261.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5677261.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5677261.htm
https://en.wikipedia.org/wiki/Silver_sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15396783?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Citations

Assay (Purity) ≥ 99.0% [4]

High-Purity Assay ≥ 99.99% [7]

Nitrate (NO₃⁻) ≤ 0.001% [7]

Chloride (Cl⁻) ≤ 0.005% [4]

Insoluble Matter ≤ 0.02% [8]

Heavy Metals (as Pb) ≤ 0.01% [4]

Experimental Protocol: Synthesis and Purification
This protocol details the synthesis of silver sulfate from silver nitrate and sulfuric acid, followed

by purification via recrystallization to achieve high purity.

Health and Safety Precautions

Concentrated Sulfuric Acid (H₂SO₄) and Nitric Acid (HNO₃): Extremely corrosive and strong

oxidizing agents. Can cause severe burns. Handle only in a fume hood while wearing

appropriate personal protective equipment (PPE), including safety goggles, a face shield, a

lab coat, and acid-resistant gloves.

Silver Compounds: Highly toxic.[2] Avoid inhalation of dust and direct contact with skin.

Prolonged exposure can lead to argyria, a permanent blue-gray discoloration of the skin.[2]

Light Sensitivity: The synthesis and handling of the precipitate should be conducted under

subdued or ruby red light to prevent photodecomposition.[2] The final product must be stored

in a light-protected container.

Materials and Equipment

Reagents:

Silver Nitrate (AgNO₃), ACS grade or higher

Concentrated Sulfuric Acid (H₂SO₄, 98%)
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Concentrated Nitric Acid (HNO₃, 70%) (for purification step)

Deionized Water

Ethanol (99.5%) (for washing)

Equipment:

Glass beakers

Glass stirring rod

Magnetic stirrer and stir bar

Heating mantle or hot plate

Ice bath

Buchner funnel and vacuum flask

Filter paper (Whatman grade 1 or equivalent)

Drying oven

Amber glass bottle for storage

Fume hood

Experimental Workflow Diagram

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15396783?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for High-Purity Silver Sulfate Synthesis
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Caption: Experimental workflow for the synthesis and purification of silver sulfate.
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Part 1: Synthesis of Crude Silver Sulfate

The synthesis is based on the precipitation reaction: 2AgNO₃(aq) + H₂SO₄(aq) → Ag₂SO₄(s) +

2HNO₃(aq)[3][6]

Dissolve Silver Nitrate: In a fume hood, dissolve a calculated amount of silver nitrate in a

minimal volume of deionized water in a glass beaker with stirring. For example, dissolve 34.0

g (0.2 mol) of AgNO₃ in 100 mL of deionized water.

Precipitation: While continuously stirring the silver nitrate solution, slowly add a

stoichiometric amount of concentrated sulfuric acid. For 0.2 mol of AgNO₃, this corresponds

to approximately 10.8 mL (0.2 mol) of 98% H₂SO₄. The addition should be done dropwise to

control the exothermic reaction.

Complete Precipitation: A dense white precipitate of silver sulfate will form immediately.

Continue stirring the mixture for 30 minutes at room temperature to ensure the reaction goes

to completion.

Isolation of Crude Product: Set up a Buchner funnel for vacuum filtration. Wet the filter paper

with deionized water.

Filtration and Washing: Filter the precipitate under vacuum. Wash the collected solid several

times with hot deionized water to remove the nitric acid byproduct.[2] Continue washing until

the pH of the filtrate is neutral (pH ~6-7).

Part 2: Purification by Recrystallization

This step is critical for removing entrapped impurities, particularly nitrates, to achieve high

purity.[2][6]

Dissolution in Acid: Carefully transfer the crude, moist silver sulfate cake to a clean beaker.

In a fume hood, add hot concentrated sulfuric acid containing a trace amount of nitric acid

(e.g., 1-2 drops) and stir.[2] Add just enough hot acid to completely dissolve the precipitate.

Reprecipitation: In a separate, larger beaker, prepare an amount of deionized water that is

approximately 10 times the volume of the acid used for dissolution and chill it in an ice bath.
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Cooling and Precipitation: While strongly cooling and stirring the deionized water, slowly and

carefully pour the hot acid solution containing the dissolved silver sulfate into the cold water.

[2] High-purity silver sulfate will precipitate out as fine, colorless crystals.

Final Filtration and Washing: Filter the purified precipitate using a clean Buchner funnel.

Wash the collected crystals thoroughly with cold deionized water to remove all traces of acid.

Finally, perform a wash with 99.5% ethanol to facilitate drying.[9]

Drying: Place the purified silver sulfate in a clean, dry watch glass or petri dish. Dry in an

oven at 120 °C until a constant weight is achieved.[2]

Storage: Store the final high-purity, dry silver sulfate powder in a tightly sealed, amber glass

bottle to protect it from light and moisture.[2]

Expected Yield and Purity

The theoretical yield for this reaction is high. With careful execution of the purification steps, a

final purity of >99.7% can be achieved, with nitrate levels below 0.001%.[7][9] The actual yield

will depend on minimizing losses during transfers and filtration steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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